Cas no 55146-06-0 (2-amino-7-(propan-2-yl)-3,7-dihydro-6H-purin-6-one)

• Product name: 2-amino-7-(propan-2-yl)-3,7-dihydro-6H-purin-6-one
• CAS No: 55146-06-0
• MF: C₈H₁₁N₅O
• MW: 193.20584
• CID: 1594813
• PubChem ID: 135618536

2-amino-7-(propan-2-yl)-3,7-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-7-(propan-2-yl)-3,7-dihydro-6H-purin-6-one
• 2-Amino-7-isopropyl-1,7-dihydro-6H-purin-6-one
• 6H-purin-6-one, 2-amino-1,7-dihydro-7-(1-methylethyl)-
• 2-amino-7-propan-2-yl-3H-purin-6-one
• DTXSID40203654
• SCHEMBL19413462
• 7-Isopropylguanine
• 2-Amino-1,7-dihydro-7-(1-methylethyl)-6H-purin-6-one
• 55146-06-0
• SCHEMBL23731045
• 7-isopropyl guanine

• Inchi： InChI=1S/C8H11N5O/c1-4(2)13-3-10-6-5(13)7(14)12-8(9)11-6/h3-4H,1-2H3,(H3,9,11,12,14)
• InChI Key： KXZFTQWMIRVQPE-UHFFFAOYSA-N
• SMILES： CC(C)N1C=NC2=C1C(=O)NC(=N2)N

Computed Properties

• Exact Mass: 193.09653
• Monoisotopic Mass: 193.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 459.5°Cat760mmHg
• Flash Point: 231.7°C
• PSA: 85.3